Cas no 121025-45-4 (6-Eicosenoic acid,2-amino-3,4,5,14-tetrahydroxy-, (2S,3R,4R,5S,6E,14R)-)

• Product Name: 6-Eicosenoic acid,2-amino-3,4,5,14-tetrahydroxy-, (2S,3R,4R,5S,6E,14R)-
• CAS No: 121025-45-4
• MF: C₂₀H₃₉NO₆
• MW: 389.526767015457
• CID: 163298
• PubChem ID: 6439077
• Update Time: 2025-04-19

6-Eicosenoic acid,2-amino-3,4,5,14-tetrahydroxy-, (2S,3R,4R,5S,6E,14R)- Chemical and Physical Properties

Names and Identifiers

• 6-Eicosenoic acid,2-amino-3,4,5,14-tetrahydroxy-, (2S,3R,4R,5S,6E,14R)-
• (E,2S,3R,4R,5S,14R)-2-amino-3,4,5,14-tetrahydroxyicos-6-enoic acid
• Sphingofungin B
• (2S,3R,4R,5S,6E,14R)-2-amino-3,4,5,14-tetrahydroxyicos-6-enoic acid
• 6-Eicosenoic acid, 2-amino-3,4,5,14-tetrahydroxy-
• CHEBI:185613
• 2S-amino-3R,4R,5S,14R-tetrahydroxyeicos-6E-enoic acid
• SCHEMBL15297253
• 121025-45-4
• AKOS040736158
• LMSP01080062

• Inchi： 1S/C20H39NO6/c1-2-3-4-9-12-15(22)13-10-7-5-6-8-11-14-16(23)18(24)19(25)17(21)20(26)27/h11,14-19,22-25H,2-10,12-13,21H2,1H3,(H,26,27)/b14-11+/t15-,16+,17+,18-,19-/m1/s1
• InChI Key： UAPFYKYEEDCCTL-MXSQXUFFSA-N
• SMILES： O[C@H](CCCCCC)CCCCCC/C=C/[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)N)O)O)O

Computed Properties

• Exact Mass: 389.27773796g/mol
• Monoisotopic Mass: 389.27773796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids